Cas no 966-47-2 (3-methoxyestra-1(10),2,4,8,14-pentaen-17-one)

• Product Name: 3-methoxyestra-1(10),2,4,8,14-pentaen-17-one
• CAS No: 966-47-2
• Molecular Formula: C₁₉H₂₀O₂
• Molecular Weight: 280.360905647278
• CID: 1002027
• PubChem ID: 266050

3-methoxyestra-1(10),2,4,8,14-pentaen-17-one Properties

Names and Identifiers

• 3-methoxyestra-1(10),2,4,8,14-pentaen-17-one
• 3-methoxy-13-methyl-7,11,12,16-tetrahydro-6H-cyclopenta[a]phenanthren-17-one
• 1456-50-4
• AT27489
• 3-METHOXY-13-METHYL-6,7,11,12,13,16-HEXAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE
• SR-01000301596
• 966-47-2
• NSC103053
• NCIOpen2_007175
• DTXSID60295556
• NSC-103053
• AKOS003605052
• SR-01000301596-1
• DS-014257

• InChIKey： GYDAWQFRJMIWHJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6-7,11H,3,5,8-10H2,1-2H3
• SMILES： CC12CCC3=C(C1=CCC2=O)CCC4=C3C=CC(=C4)OC

Computed Properties

• Exact Mass: 280.146
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 280.146
• Heavy Atom Count: 21
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 4.09430
• Refractive Index: 1.611
• Boiling Point: 469.1ºC at 760 mmHg
• Flash Point: 213.5ºC
• Density: 1.19g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids